Cas no 2060-63-1 (1-Benzothiophene-5-carbonitrile)

• Product Name: 1-Benzothiophene-5-carbonitrile
• CAS No: 2060-63-1
• MF: C₉H₅NS
• MW: 159.207700490952
• MDL: MFCD05664404
• CID: 252695
• PubChem ID: 2795452
• Update Time: 2025-08-05

1-Benzothiophene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzothiophene-5-carbonitrile
• BENZO(B)THIOPHENE-5-CARBONITRILE
• Benzo[b]thiophene-5-carbonitrile
• 5-Cyan-benzo<b>thiophen
• 5-cyanobenzothiophene
• 5-Cyan-thionaphthen
• Benzo[b]thiophen-5-carbonitril
• benzo[b]thiophen-5-ylcarbonitrile
• AS-50473
• A814742
• P10319
• CAA06063
• CS-0036253
• 2060-63-1
• AKOS006282087
• SCHEMBL574252
• AMY20052
• DTXSID30383676
• Z1198165874
• BENZOTHIOPHENE-5-CARBONITRILE
• MFCD05664404
• MB03564
• W-206539
• EN300-106318
• FT-0634012
• DB-025607
• DTXCID90334700

• MDL： MFCD05664404
• Inchi： 1S/C9H5NS/c10-6-7-1-2-9-8(5-7)3-4-11-9/h1-5H
• InChI Key： IPJUOWGTGHKFKN-UHFFFAOYSA-N
• SMILES： S1C=CC2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 159.01400
• Monoisotopic Mass: 159.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 69 °C
• PSA: 52.03000
• LogP: 2.77298

1-Benzothiophene-5-carbonitrile Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-Benzothiophene-5-carbonitrile

1-Benzothiophene-5-carbonitrile: A Comprehensive Overview

1-Benzothiophene-5-carbonitrile (CAS No. 2060-63-1) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound, characterized by its unique structure featuring a benzothiophene ring system with a cyano group at the 5-position, exhibits intriguing chemical properties that make it a valuable building block in various research and industrial applications.

The benzothiophene core of this compound is a fused bicyclic structure consisting of a benzene ring and a thiophene ring. This arrangement imparts the molecule with distinctive electronic properties, including conjugation across the aromatic system and sulfur atom, which can influence its reactivity and stability. The presence of the cyano group (-C≡N) at the 5-position further enhances its functional versatility, enabling participation in a wide range of chemical transformations.

Recent advancements in synthetic chemistry have highlighted the utility of 1-benzothiophene-5-carbonitrile as a key intermediate in the construction of complex organic molecules. Researchers have employed this compound in the synthesis of heterocyclic frameworks, which are integral to drug design and materials engineering. For instance, studies have demonstrated its effectiveness as a precursor for the preparation of biologically active compounds with potential applications in oncology and neurodegenerative diseases.

In addition to its role in medicinal chemistry, 1-benzothiophene-5-carbonitrile has found applications in the development of advanced materials. Its ability to undergo various coupling reactions has made it a valuable component in the synthesis of functional polymers and organic semiconductors. Recent research has explored its use in creating materials with tailored electronic properties for applications in optoelectronics and energy storage systems.

The synthesis of 1-benzothiophene-5-carbonitrile typically involves multi-step processes that leverage modern catalytic methods. Traditional approaches often rely on Friedel-Crafts-type reactions or oxidative cyclization strategies, while contemporary methods increasingly incorporate transition metal-catalyzed cross-coupling reactions to achieve higher yields and improved selectivity. These advancements have significantly streamlined the production process, making this compound more accessible for large-scale applications.

Emerging research has also focused on understanding the photophysical properties of 1-benzothiophene-5-carbonitrile, particularly its fluorescence characteristics. Studies have revealed that this compound exhibits strong emission under certain conditions, suggesting its potential as a fluorescent probe or sensor material. Furthermore, investigations into its electrochemical behavior have provided insights into its suitability for use in organic electronics.

In summary, 1-benzothiophene-5-carbonitrile (CAS No. 2060-63-1) stands out as a multifaceted organic compound with extensive applications across diverse scientific domains. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing studies continue to uncover new facets of this compound's potential, its role as a cornerstone in modern chemistry is likely to grow even more prominent.